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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Direct Blue 67 (C.l. 27925; CAS No. 3354-97-0) is a disazo dye utilized in the textile, paper,
and leather industries.[1] This technical guide provides a comprehensive review of the publicly
available toxicological data for Direct Blue 67. A thorough search of scientific literature and
safety data repositories reveals a significant lack of specific quantitative toxicological studies on
this particular dye. Safety Data Sheets (SDS) for Direct Blue 67 explicitly state "no data
available" for critical toxicological endpoints, including acute toxicity, carcinogenicity, and
ecotoxicity.[2]

In the absence of direct data, this guide addresses the toxicological concerns associated with

the chemical class of azo dyes. The primary concern is the potential for metabolic reduction of
the azo linkages to form aromatic amines, which can be carcinogenic. This guide also outlines
general experimental protocols relevant to the toxicological assessment of such dyes.

Chemical and Physical Properties
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Property Value
CAS Number 3354-97-0
C.l. Number 27925
Molecular Formula Cs4H24NsNaz012S3
Molecular Weight 859.75 g/mol
Synonyms Direct Fast Blue 3RL, C.I. Direct Blue 67, B-67
Physical Form Bluish-Red Powder
Solubility Good solubility in water
Source:[1]

Toxicological Data for Direct Blue 67

A comprehensive review of available literature and safety data reveals a notable absence of
specific toxicological studies for Direct Blue 67. The Safety Data Sheet for Direct Blue 67
indicates that no data is available for the following critical endpoints[2]:

¢ Acute toxicity (oral, dermal, inhalation)

 Skin corrosion/irritation

e Serious eye damage/irritation

e Respiratory or skin sensitization

e Germ cell mutagenicity

o Carcinogenicity

o Reproductive toxicity

o Specific target organ toxicity (single and repeated exposure)

e Aspiration hazard
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Ecotoxicological Data

Similarly, there is a lack of available data on the ecotoxicological effects of Direct Blue 67. The
SDS reports "no data available" for toxicity to fish, persistence and degradability,
bioaccumulative potential, and mobility in soil.[2]

General Toxicological Concerns for Azo Dyes

While specific data for Direct Blue 67 is unavailable, it is crucial to consider the well-
established toxicological profile of the broader class of azo dyes. A primary concern is their
metabolism within the body. Azo dyes can undergo reductive cleavage of the azo bond (-N=N-),
a reaction catalyzed by azoreductase enzymes present in the liver and intestinal microflora.
This process can release the constituent aromatic amines.[1] The carcinogenicity of some
aromatic amines is a significant health concern.

Metabolic Pathway of Azo Dyes

The metabolic activation of azo dyes is a critical step in their potential toxicity. The following
diagram illustrates the general pathway for the reductive cleavage of an azo dye into its
component aromatic amines.

Azoreductases
Azo Dye (-N=N-) (Liver, Gut Microbiota)

Click to download full resolution via product page

Aromatic Amine 1 +
Aromatic Amine 2

General metabolic pathway of azo dyes.

Standard Experimental Protocols for Toxicological
Assessment

The toxicological evaluation of a substance like Direct Blue 67 would typically involve a battery
of standardized tests. The following workflow represents a general approach for a subchronic
toxicity study, a common requirement for assessing the safety of industrial chemicals.

Experimental Workflow for a Subchronic Toxicity Study
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Typical experimental workflow for a subchronic toxicity study.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1217340?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

There is a significant data gap in the toxicological profile of Direct Blue 67. No publicly
available studies detail its acute or chronic toxicity, genotoxicity, or carcinogenicity. Based on its
chemical structure as a disazo dye, a primary toxicological concern is the potential for
metabolic conversion to aromatic amines, which may pose a carcinogenic risk. Any future
research or risk assessment of Direct Blue 67 should prioritize in vivo and in vitro studies to
address these data gaps, including assays for mutagenicity (e.g., Ames test) and
carcinogenicity bioassays in rodent models. Until such data becomes available, Direct Blue 67
should be handled with the caution appropriate for a chemical with an uncharacterized
toxicological profile, and exposure should be minimized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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